Cas no 66729-79-1 (2-Thiopenecarboxaldehyde, 3,4,5-trichloro-)

• Product Name: 2-Thiopenecarboxaldehyde, 3,4,5-trichloro-
• CAS No: 66729-79-1
• MF: C₅HCl₃OS
• MW: 215.484837293625
• CID: 964516
• PubChem ID: 152784
• Update Time: 2025-04-19

2-Thiopenecarboxaldehyde, 3,4,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopenecarboxaldehyde, 3,4,5-trichloro-
• 3,4,5-trichlorothiophene-2-carbaldehyde
• 66729-79-1
• SCHEMBL8136097
• 2-Formyl-3,4,5-trichlorothiophene
• DTXSID70216873
• 2-Thiopenecarboxaldehyde,3,4,5-trichloro-
• 3,4,5-Trichloro-2-Thiophenecarboxaldehyde
• WHAANKKZROAKJB-UHFFFAOYSA-N
• DB-410369

• Inchi： 1S/C5HCl3OS/c6-3-2(1-9)10-5(8)4(3)7/h1H
• InChI Key： WHAANKKZROAKJB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(SC=1C=O)Cl)Cl

Computed Properties

• Exact Mass: 213.881
• Monoisotopic Mass: 213.881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.704
• Boiling Point: 283.1°C at 760 mmHg
• Flash Point: 125°C
• Refractive Index: 1.649

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes